Cas no 1335042-60-8 (Tert-Butyl 2-oxo-1-azaspiro[3.7]undecane-1-carboxylate)

• Product Name: Tert-Butyl 2-oxo-1-azaspiro[3.7]undecane-1-carboxylate
• CAS No: 1335042-60-8
• MF: C₁₅H₂₅NO₃
• MW: 267.363904714584
• MDL: MFCD20482022
• CID: 4695326
• Update Time: 2025-07-16

Tert-Butyl 2-oxo-1-azaspiro[3.7]undecane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-oxo-1-azaspiro[3.7]undecane-1-carboxylate
• Tert-Butyl 2-oxo-1-azaspiro[3.7]undecane-1-carboxylate

• MDL： MFCD20482022
• Inchi： 1S/C15H25NO3/c1-14(2,3)19-13(18)16-12(17)11-15(16)9-7-5-4-6-8-10-15/h4-11H2,1-3H3
• InChI Key： XFIFCPCRCQWJTL-UHFFFAOYSA-N
• SMILES： O=C1CC2(CCCCCCC2)N1C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 362
• Topological Polar Surface Area: 46.6

Additional information on Tert-Butyl 2-oxo-1-azaspiro[3.7]undecane-1-carboxylate

Tert-Butyl 2-oxo-1-azaspiro[3.7]undecane-1-carboxylate (CAS No. 1335042-60-8): A Comprehensive Overview

Tert-Butyl 2-oxo-1-azaspiro[3.7]undecane-1-carboxylate, identified by its CAS number 1335042-60-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This spirocyclic azapeptide derivative has garnered attention due to its unique structural features and potential biological activities. The compound belongs to a class of molecules that exhibit promising properties for further exploration in medicinal chemistry, particularly in the development of novel therapeutic agents.

The molecular structure of Tert-butyl 2-oxo-1-azaspiro[3.7]undecane-1-carboxylate consists of a spirocyclic framework composed of an azetidinone ring and a cycloheptanone ring, interconnected at their carbonyl carbons. This distinctive arrangement contributes to the compound's rigidity and stability, which are crucial factors in drug design. The presence of a tert-butyl group at the carboxyl position enhances the lipophilicity of the molecule, making it more suitable for membrane permeability and oral bioavailability.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between Tert-butyl 2-oxo-1-azaspiro[3.7]undecane-1-carboxylate and biological targets. Studies have shown that this compound can interact with various enzymes and receptors, suggesting its potential as an inhibitor or modulator in multiple pharmacological pathways. For instance, preliminary docking studies indicate that it may bind to serine proteases, which are implicated in various diseases, including cancer and inflammation.

The synthesis of Tert-butyl 2-oxo-1-azaspiro[3.7]undecane-1-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The spirocyclic core is typically constructed through a condensation reaction between an azetidinone derivative and a cycloheptanone precursor, followed by functional group modifications to introduce the carboxylate moiety and the tert-butyl group. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have improved the efficiency and scalability of this process.

Pharmacological investigations into Tert-butyl 2-oxo-1-azaspiro[3.7]undecane-1-carboxylate have revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit the activity of certain enzymes associated with inflammatory responses, making it a candidate for treating conditions like rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary cell-based assays suggest that it may exhibit anti-proliferative effects on cancer cell lines, warranting further investigation into its potential as an anti-cancer agent.

The compound's unique structural features also make it an attractive scaffold for structure-based drug design. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can predict how modifications to the spirocyclic core might enhance its binding affinity and selectivity for specific targets. This approach has led to the identification of novel analogs with improved pharmacokinetic profiles and reduced side effects.

In conclusion, Tert-butyl 2-oxo-1-azaspiro[3.7]undecane-1-carboxylate (CAS No. 1335042-60-8) represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.